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For researchers, scientists, and drug development professionals, the proper disposal of
investigational compounds like Dazdotuftide is a critical component of laboratory safety and
regulatory compliance. As Dazdotuftide is currently in Phase Il clinical trials for the treatment
of noninfectious uveitis and glaucoma, specific disposal protocols are mandated by regulatory
bodies and provided by the manufacturer, Tarsier Pharma, to clinical sites.[1][2] This guide
provides essential information on the general procedures for the disposal of such
investigational drugs, aligned with industry best practices.

It is imperative to consult the specific Safety Data Sheet (SDS) and protocol guidelines
provided by Tarsier Pharma for Dazdotuftide before proceeding with any disposal. The
following information is based on general best practices for the disposal of investigational
pharmaceuticals.

Core Principles of Investigational Drug Disposal

The primary goal of proper disposal is to ensure the safety of personnel, prevent environmental
contamination, and maintain regulatory compliance.[3] Any used or unused investigational
medications must be destroyed in accordance with federal and local regulations, such as the
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Resource Conservation and Recovery Act (RCRA) in the United States, and the standards set

by the study sponsor.[3]

Step-by-Step Disposal Protocol

Consult Study-Specific Documentation: The first and most critical step is to review the
investigational drug brochure and any accompanying handling and disposal instructions
provided by the manufacturer.

Hazardous Waste Determination: Contact your institution's Environmental Health and Safety
(EHS) department to determine if Dazdotuftide is classified as a hazardous waste.[3] This
determination will dictate the appropriate disposal pathway.

Segregation and Labeling: Unused, partially used, and empty containers of Dazdotuftide
should be segregated from other laboratory waste. Each container must be clearly labeled
as "Investigational Drug Waste" and include the name of the compound.

Secure Storage: Store the segregated waste in a secure, designated area with restricted
access until it can be collected for disposal.

Arranging for Disposal:

o Non-Hazardous Agents: If deemed non-hazardous, the drug may be placed in designated
biohazard-chemotoxic containers for incineration by a licensed medical waste vendor.

o Hazardous Agents: If classified as hazardous, your EHS department will arrange for
collection and transport by an approved environmental management vendor for
incineration.

o DEA Regulated Substances: If the investigational drug is a controlled substance, special
handling and documentation are required, and disposal must be coordinated through EHS
with an approved vendor.

Never dispose of investigational drugs down the drain or in the regular trash unless specifically

instructed to do so by the manufacturer and in compliance with local regulations.
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Data Presentation: Hazardous Waste

Characterization

To facilitate the hazardous waste determination process with your EHS department, the

following table outlines the key characteristics to consider. This information should be available
in the Safety Data Sheet (SDS) for Dazdotuftide.

Characteristic

Description

Information Source

Ignitability

Liquids with a flash point less
than 60°C (140°F), non-liquids
that can cause fire through
friction or absorption of
moisture, and ignitable

compressed gases.

SDS Section 9

Corrosivity

Aqueous solutions with a pH <
20r=125.

SDS Section 9

Reactivity

Substances that are unstable,
react violently with water, form
explosive mixtures with water,
or are capable of detonation or

explosive reaction.

SDS Section 10

Toxicity

Substances that are harmful or
fatal if ingested or absorbed, or
that can leach toxic chemicals

into the environment.

SDS Section 11

P-listed Wastes

Acutely hazardous commercial
chemical products that are to

be discarded.

40 CFR 261.33(e)

U-listed Wastes

Toxic and other hazardous
commercial chemical products

that are to be discarded.

40 CFR 261.33(f)
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Experimental Protocols: Not Applicable

Specific experimental protocols for the disposal of Dazdotuftide are proprietary to the
manufacturer and clinical trial sites. The general protocol for handling and disposal would be
detailed in the study-specific documentation provided to participating researchers.

Mandatory Visualization: Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of
Dazdotuftide.
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Start: Dazdotuftide Waste Generated

Consult Study Protocol &
SDS for specific instructions

:

Contact Environmental Health & Safety (EHS)
for Hazardous Waste Determination

Is the waste
hazardous?

Yes
Segregate and label as Segregate and label as
‘Non-Hazardous Investigational Waste' ‘Hazardous Investigational Waste'
Place in red biohazard-chemotoxic container Arrange for pickup by EHS for
for incineration by approved vendor disposal via approved hazardous waste vendor

End: Document Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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